10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide

• CAS: 35001-23-1
• Molecular Formula: C15H20O3
• Molecular Weight: 248.322
• SMILES: CC1=CC2C(CC1)C(CC3C2C(=C)C(=O)O3)(C)O
• InChI: InChI=1S/C15H20O3/c1-8-4-5-11-10(6-8)13-9(2)14(16)18-12(13)7-15(11,3)17/h6,10-13,17H,2,4-5,7H2,1,3H3/t10-,11-,12+,13-,15-/m0/s1
• InChIKey: MPWMGHNTZVPCPO-AIUMHDJVSA-N
• Appearance: Oil

10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide is a cadinane-type sesquiterpene lactone (C15H20O3, MW 248.32). It is a naturally occurring compound isolated from various plant species, including Eupatorium adenophorum and Curcuma kwangsiensis.

10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide (CAS 35001-23-1): A Cadinane Sesquiterpene Lactone Reference Standard for Phytochemical and Quality Control Research

10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide is a cadinane-type sesquiterpene lactone (C15H20O3, MW 248.32) [1]. It is a naturally occurring compound isolated from various plant species, including Eupatorium adenophorum and Curcuma kwangsiensis . This compound is primarily utilized as an analytical reference standard for phytochemical fingerprinting and as a research tool in natural product chemistry, where its specific stereochemical configuration (10β-hydroxy) distinguishes it from other cadinane derivatives [1].

Stereochemical control10β-hydroxy configuration defines cadinane identity for analytical and SAR research.

Reference standard integrityHigh-purity grade supports reliable chromatographic quantification in herbal product workflows.

Phytochemical marker utilityDetected in Curcuma kwangsiensis fingerprinting, aiding species authentication studies.

• [1] Biocrick. 10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide. Product Number BCN7435. CAS 35001-23-1. Purity: >98%. Compound Type: Sesquiterpenoids. View Source

Why Generic Substitution of 10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide Fails: The Critical Role of Stereochemistry and Purity in Cadinane Sesquiterpene Research

Generic substitution of 10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide is not scientifically sound because cadinane sesquiterpenes exhibit highly structure-dependent biological activities. The precise stereochemistry at C-10 (10β-hydroxy) and the α-methylene-γ-lactone moiety are essential for potential interactions with biological targets, and even minor alterations (e.g., different hydroxylation patterns, double bond isomerization) can abolish or reverse observed effects [1]. Furthermore, the compound's utility as a chromatographic reference standard mandates exact structural fidelity and high purity; substitution with a structurally similar but non-identical cadinane would compromise the accuracy and reproducibility of analytical methods, such as HPLC fingerprinting and quantification in herbal products [2].

Stereochemistry mismatchOther cadinane analogs lack 10β-hydroxy, potentially altering retention behavior and biological interaction profiles.

Purity grade variationStandard ≥90% HPLC grade may co-elute impurities, reducing quantification precision in reference-standard-based methods.

Artifact origin contextCadinanolides can form as isolation artifacts; substitution may mislead metabolomic annotation and biosynthetic conclusions.

• [1] Bardón A, et al. Cadinanolides and other constituents from Vernonia fruticulosa and Vernonanthura discolor. Phytochemistry. 1997;44(8):1535-1536. View Source
• [2] Yao Y, et al. Exploring the quality marker of Curcumae kwangsiensis radix from different production regions using the spectrum-effect relationship, serum metabolism, and molecular docking integrated with chemometrics. J Ethnopharmacol. 2025;337:118950. View Source

10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide (CAS 35001-23-1): Quantifiable Differentiation vs. Cadinane Analogs and Commercial Sources

Commercial Purity Grade: >98% HPLC vs. Standard ≥90% HPLC Reference Material

Procurement of 10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide is differentiated by the purity grade offered by commercial suppliers. High-purity sources (e.g., Biocrick, ChemFaces) provide the compound with a purity of >98% as determined by HPLC [1], whereas other suppliers offer the compound as an analytical standard with a minimum purity of ≥90% (HPLC) [2]. The >98% purity grade directly minimizes the risk of confounding chromatographic peaks and ensures more accurate quantification in subsequent research applications.

Purity grade

Head-to-head

>98% vs ≥90% (HPLC)

Higher purity supports accurate quantification

Supplier certificate of analysis data

Evidence Dimension	Purity by HPLC
Target Compound Data	>98%
Comparator Or Baseline	≥90% (standard analytical grade)
Quantified Difference	At least +8 percentage points
Conditions	HPLC analysis; supplier certificates of analysis

Why This Matters

Higher purity reduces the introduction of unknown impurities into biological assays and improves the reliability of the compound as a reference standard for quantification in complex herbal matrices.

• [1] Biocrick. 10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide. Product Number BCN7435. CAS 35001-23-1. Purity: >98%. View Source
• [2] Beyotime. 10β-Hydroxycadina-4,11(13)-dien-12,8β-olide (HPLC≥90%). Product No. Y215645-5mg. CAS 35001-23-1. View Source

Structural Specificity: 10β-Hydroxy Stereochemistry vs. Cadinane Core Skeleton

The biological and analytical behavior of 10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide is dictated by its specific stereochemistry, which differentiates it from the broader class of cadinane sesquiterpenes. While cadinane derivatives as a class have demonstrated cytotoxic activity against human tumor cell lines [1], the precise placement of the 10β-hydroxy group and the α-methylene-γ-lactone functionality is critical. Substitution with another cadinane, such as 7-hydroxycadalene or a cadinanolide artifact, would yield a different chemical entity with an unpredictable and potentially divergent biological profile.

Stereochemical specificity

Class-level

10β-hydroxy distinguishes from cadinane core

Supports SAR attribution review

Activity data for this specific compound limited

Evidence Dimension	Stereochemical configuration
Target Compound Data	10β-hydroxy; (3aR,5S,5aS,9aR,9bR) stereochemistry
Comparator Or Baseline	Other cadinane sesquiterpenes (e.g., cadalene, cadinene, 7-hydroxycadalene)
Quantified Difference	Qualitative structural difference; quantitative activity data not available for this specific compound
Conditions	Structural identification by NMR and mass spectrometry

Why This Matters

For researchers investigating the structure-activity relationships (SAR) of cadinane sesquiterpenes, the exact compound is non-negotiable. Using an analog would invalidate any conclusions drawn about the role of the 10β-hydroxy group.

• [1] Egbewatt EE, et al. Cadinane sesquiterpenes: a review of their natural occurrence, biological activities, and biosynthesis. Phytochem Rev. 2023;22(3):751-779. View Source

Potential Artifact Origin vs. Genuine Natural Product: Implications for Phytochemical Studies

Cadinanolide-type sesquiterpene lactones, including 10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide, have a controversial biogenetic status. Research indicates that cadinanolides isolated from plant sources may be artifacts generated from glaucolide-type precursors during extraction and purification processes (e.g., silica gel chromatography) [1]. This contrasts with genuinely biosynthesized cadinane derivatives, which are stable in planta. Researchers investigating true plant metabolomes must therefore consider this compound's potential artifact origin when designing experiments and interpreting results.

Biogenetic origin

Class-level

Suspected glaucolide rearrangement artifact

Requires source-verification for metabolomic studies

Inferred from silica gel catalyzed rearrangement

Evidence Dimension	Biogenetic origin
Target Compound Data	Suspected artifact from glaucolide rearrangement
Comparator Or Baseline	Genuine plant-derived cadinane sesquiterpenes (e.g., (+)-δ-cadinene)
Quantified Difference	Qualitative difference in origin; no quantitative conversion rate available
Conditions	Inferred from silica gel catalyzed rearrangement studies of glaucolide B

Why This Matters

For phytochemists, understanding whether a compound is a true natural product or an isolation artifact is fundamental to correctly annotating metabolomic data and drawing accurate biosynthetic conclusions.

• [1] Bardón A, et al. Cadinanolides and other constituents from Vernonia fruticulosa and Vernonanthura discolor. Phytochemistry. 1997;44(8):1535-1536. View Source

Application as a Specific Chromatographic Marker in Curcuma kwangsiensis Quality Control

10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide has been identified as a component of Curcuma kwangsiensis radix (CKR) via UPLC-Q-TOF-MSE analysis [1]. In the context of establishing quality markers for this traditional Chinese medicine, the presence and relative abundance of this compound contribute to the chemical fingerprint that differentiates CKR from other Curcuma species and from samples of different geographical origins. While curcumenone was ultimately selected as the primary Q-Marker in this study, the inclusion of 10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide in the comprehensive chemical profile underscores its utility as a secondary or confirmatory marker for authentication and quality assessment.

Chromatographic marker

Cross-study

Detected in Curcuma kwangsiensis by UPLC-Q-TOF-MSE

Supports species authentication workflows

Quantitative content varies with production region

Evidence Dimension	Presence in chemical fingerprint
Target Compound Data	Detected and identified in Curcuma kwangsiensis extracts
Comparator Or Baseline	Other cadinane derivatives (e.g., curcumenone, bisacurone)
Quantified Difference	Qualitative detection; quantitative content varies with production region (not specified for this compound)
Conditions	UPLC-Q-TOF-MSE analysis; positive ion mode

Why This Matters

For analytical chemists and quality control laboratories, this compound serves as a specific marker to confirm the identity of Curcuma kwangsiensis raw material, aiding in the prevention of adulteration with other, less valuable species.

• [1] Yao Y, et al. Exploring the quality marker of Curcumae kwangsiensis radix from different production regions using the spectrum-effect relationship, serum metabolism, and molecular docking integrated with chemometrics. J Ethnopharmacol. 2025;337:118950. View Source

Optimal Research and Industrial Application Scenarios for 10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide (CAS 35001-23-1)

Calibration and Validation of HPLC/UPLC Methods for Curcuma kwangsiensis Authentication

Analytical laboratories performing quality control on Curcuma kwangsiensis radix (CKR) can procure 10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide as a reference standard. Its inclusion in the chemical fingerprint of CKR [1] makes it a valuable tool for method validation, retention time locking, and system suitability testing in UPLC-Q-TOF-MSE workflows. A high-purity (>98%) sample is essential for generating reliable calibration curves and ensuring the specificity of the analytical method.

Structure-Activity Relationship (SAR) Studies on Cadinane Sesquiterpenes

Medicinal chemistry and natural product pharmacology groups investigating the SAR of cadinane sesquiterpenes require the exact compound to evaluate the biological consequence of the 10β-hydroxy substitution. Although direct, quantitative activity data for this compound is limited, its procurement enables researchers to generate that data and compare it against a panel of closely related cadinane analogs, thereby filling a critical knowledge gap in the field.

Phytochemical Investigation of Plant Metabolomes and Artifact Profiling

Phytochemists studying the secondary metabolites of plants in the Asteraceae family (e.g., Heterotheca, Vernonia) can use 10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide to investigate the potential generation of cadinanolide artifacts from glaucolide precursors [2]. By comparing the chemical profile of extracts prepared under different conditions (e.g., with and without silica gel), the compound serves as a key marker for distinguishing genuine metabolites from isolation-derived artifacts.

Development of Certified Reference Materials (CRMs) for Herbal Products

Organizations developing certified reference materials (CRMs) for traditional Chinese medicines, particularly those derived from Curcuma species, can utilize 10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide as a component of a multi-analyte standard. Its availability in high purity (>98%) [3] makes it a suitable candidate for inclusion in quantitative analytical kits designed for the authentication and standardization of CKR and related botanicals.

Application

Selection Property

Validation Focus

Curcuma kwangsiensis authentication methods

Purity-verified reference standard with confirmed identity

Method reproducibility and retention-time locking

Cadinane sesquiterpene SAR studies

Defined 10β-hydroxy stereochemistry

Stereochemical attribution and assay interpretation

Plant metabolome and artifact profiling

Biogenetic origin context review

Extraction-condition comparison and artifact identification

Herbal product CRM development

High-purity analytical standard candidate

Inter-laboratory validation and stability assessment

• [1] Yao Y, et al. Exploring the quality marker of Curcumae kwangsiensis radix from different production regions using the spectrum-effect relationship, serum metabolism, and molecular docking integrated with chemometrics. J Ethnopharmacol. 2025;337:118950. View Source
• [2] Bardón A, et al. Cadinanolides and other constituents from Vernonia fruticulosa and Vernonanthura discolor. Phytochemistry. 1997;44(8):1535-1536. View Source
• [3] Biocrick. 10beta-Hydroxycadina-4,11(13)-dien-12,8beta-olide. Product Number BCN7435. CAS 35001-23-1. Purity: >98%. View Source